Cas no 896058-31-4 (1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 896058-31-4
• MF: C₁₇H₁₂ClN₃OS
• MW: 341.814681053162
• CID: 5515468
• Update Time: 2025-10-30

1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylethanone
• 1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one

• Inchi： 1S/C17H12ClN3OS/c18-14-3-1-13(2-4-14)16(22)11-23-17-6-5-15(20-21-17)12-7-9-19-10-8-12/h1-10H,11H2
• InChI Key： UQQNZAAJHNJTPC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C=C1)CSC1=NN=C(C2=CC=NC=C2)C=C1

Additional information on 1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one

Introduction to 1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 896058-31-4)

1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one, identified by its CAS number 896058-31-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring, a pyridazine core, and a pyridine substituent, all interconnected through sulfur and oxygen atoms. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one is meticulously designed to interact with biological targets in a highly specific manner. The 4-chlorophenyl moiety introduces a hydrophobic region that can enhance binding affinity to certain proteins, while the pyridazine core provides a rigid scaffold that maintains the conformational integrity of the molecule. Additionally, the 6-(pyridin-4-yl)pyridazin-3-ylsulfanyl group introduces polar interactions, which can further modulate binding interactions with biological receptors. This combination of features makes it an intriguing subject for studying structure-activity relationships (SAR) and developing novel therapeutic agents.

In recent years, there has been growing interest in exploring heterocyclic compounds for their potential pharmacological applications. Heterocycles such as pyridazine and pyridine are well-known for their ability to act as pharmacophores in various drug molecules. For instance, pyridazine derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one leverages these structural motifs to potentially interfere with disease-causing pathways at the molecular level.

The sulfanyl group in the molecule is particularly noteworthy, as sulfur-containing heterocycles are frequently found in bioactive natural products and synthetic drugs. Sulfur atoms can participate in various non-covalent interactions, including hydrogen bonding, dipole-dipole interactions, and π-stacking, which can enhance binding affinity and selectivity. This feature makes 1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}ethan-1-one a compelling candidate for designing molecules that interact with biological targets in a precise manner.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the development of molecules with high target specificity and low toxicity. The structural features of 1-(4-chlorophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-y lsulfanyl}ethan -1-one suggest that it could be optimized to target specific enzymes or receptors involved in various diseases. For example, modifications to the phenyl ring or the pyridazine core could alter its pharmacokinetic properties, making it more suitable for oral administration or improving its bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 1-(4-chlorophenyl)-2-{6-(pyridin -4 -y l)py ridazin -3 -y lsulfany l}ethan -1-one interacts with its intended targets. These computational studies can guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity.

The synthesis of this compound presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as cross-coupling reactions, cyclization reactions, and functional group transformations have been employed to build the desired scaffold step-by-step. The synthesis also involves careful consideration of regioselectivity and stereoselectivity to ensure that the final product has the correct configuration and functionality.

In conclusion,1-(4-chlorophenyl)-2-{6-(pyridin -4 -y l)py ridazin -3 -y lsulfany l}ethan -1-one (CAS No. 896058 -31 -4) represents a promising lead compound for further pharmacological investigation. Its unique structural features, combined with its potential for modulating biological pathways, make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one,the future holds exciting possibilities for addressing complex diseases through innovative chemical design.